Cas no 2228476-36-4 (3-Methyl-3-(1-phenylcyclopentyl)butanoic acid)

• Product Name: 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid
• CAS No: 2228476-36-4
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 5762112
• PubChem ID: 165844565
• Update Time: 2025-05-27

3-Methyl-3-(1-phenylcyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228476-36-4
• 3-methyl-3-(1-phenylcyclopentyl)butanoic acid
• EN300-1864239
• 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid

• Inchi： 1S/C16H22O2/c1-15(2,12-14(17)18)16(10-6-7-11-16)13-8-4-3-5-9-13/h3-5,8-9H,6-7,10-12H2,1-2H3,(H,17,18)
• InChI Key： LKYORDVEDRYSLX-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 246.161979940g/mol
• Monoisotopic Mass: 246.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid

Comprehensive Overview of 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid (CAS No. 2228476-36-4)

3-Methyl-3-(1-phenylcyclopentyl)butanoic acid (CAS No. 2228476-36-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a cyclopentyl ring substituted with a phenyl group and a butanoic acid chain, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its steric hindrance effects and lipophilicity, which make it a candidate for modulating biological activity.

In recent years, the demand for highly functionalized carboxylic acids like 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. This compound's bulky substituents and chiral centers offer intriguing possibilities for designing enzyme inhibitors or pro-drugs. Its CAS No. 2228476-36-4 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the hottest topics linked to 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid is its role in targeted drug delivery systems. With the rise of personalized medicine, researchers are investigating how its hydrophobic moieties can enhance cell membrane permeability. Additionally, its phenylcyclopentyl scaffold aligns with trends in fragment-based drug design, a strategy gaining traction in oncology and neurology research.

From a synthetic perspective, CAS No. 2228476-36-4 poses interesting challenges due to its sterically congested core. Organic chemists are optimizing asymmetric synthesis routes to access enantiopure forms, a topic frequently queried in AI-driven literature searches. The compound’s carboxylic acid group also makes it a versatile intermediate for amide coupling reactions, a staple in peptide mimetics development.

Environmental and green chemistry considerations are another angle where 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid is discussed. Innovations in catalytic hydrogenation and solvent-free synthesis aim to reduce the ecological footprint of producing such complex molecules. This aligns with broader industry shifts toward sustainable APIs (Active Pharmaceutical Ingredients).

In analytical chemistry, CAS No. 2228476-36-4 is often analyzed via HPLC-MS and NMR spectroscopy, with researchers focusing on its purity profiles and degradation pathways. These methods are critical for ensuring reproducibility in preclinical studies, a concern highlighted in recent QbD (Quality by Design) frameworks.

Looking ahead, the versatility of 3-Methyl-3-(1-phenylcyclopentyl)butanoic acid ensures its continued relevance. Whether in small-molecule therapeutics or advanced material coatings, its structural complexity offers a rich playground for innovation. As computational chemistry tools evolve, virtual screening of derivatives of this compound may unlock new applications, further cementing its place in modern science.